Cas no 1779666-15-7 (1-benzyl-3-methoxypiperidine-3-carboxylic acid)
1-benzyl-3-methoxypiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarboxylic acid, 3-methoxy-1-(phenylmethyl)-
- 1-benzyl-3-methoxypiperidine-3-carboxylic acid
-
- MDL: MFCD26725242
- Inchi: 1S/C14H19NO3/c1-18-14(13(16)17)8-5-9-15(11-14)10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3,(H,16,17)
- InChI Key: LHEXOZDPEBMOMG-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)CCCC(OC)(C(O)=O)C1
1-benzyl-3-methoxypiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-267610-1g |
1-benzyl-3-methoxypiperidine-3-carboxylic acid |
1779666-15-7 | 1g |
$903.0 | 2023-09-11 | ||
| Enamine | EN300-267610-5g |
1-benzyl-3-methoxypiperidine-3-carboxylic acid |
1779666-15-7 | 5g |
$2369.0 | 2023-09-11 | ||
| Enamine | EN300-267610-10g |
1-benzyl-3-methoxypiperidine-3-carboxylic acid |
1779666-15-7 | 10g |
$2980.0 | 2023-09-11 | ||
| Enamine | EN300-267610-1.0g |
1-benzyl-3-methoxypiperidine-3-carboxylic acid |
1779666-15-7 | 1.0g |
$903.0 | 2023-03-01 | ||
| Enamine | EN300-267610-2.5g |
1-benzyl-3-methoxypiperidine-3-carboxylic acid |
1779666-15-7 | 2.5g |
$1871.0 | 2023-09-11 | ||
| Enamine | EN300-267610-5.0g |
1-benzyl-3-methoxypiperidine-3-carboxylic acid |
1779666-15-7 | 5.0g |
$2369.0 | 2023-03-01 | ||
| Enamine | EN300-267610-10.0g |
1-benzyl-3-methoxypiperidine-3-carboxylic acid |
1779666-15-7 | 10.0g |
$2980.0 | 2023-03-01 |
1-benzyl-3-methoxypiperidine-3-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 1-benzyl-3-methoxypiperidine-3-carboxylic acid
Comprehensive Overview of 1-Benzyl-3-methoxypiperidine-3-carboxylic Acid (CAS No. 1779666-15-7): Properties, Applications, and Research Insights
1-Benzyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 1779666-15-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative combines a benzyl group, a methoxy substituent, and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for central nervous system (CNS) therapeutics, given the prevalence of piperidine scaffolds in neuromodulators.
The compound's molecular formula (C14H19NO3) and chiral center at position 3 have sparked interest in asymmetric synthesis applications. Recent studies highlight its role in developing G protein-coupled receptor (GPCR) ligands, a hot topic in 2024 drug development circles. The methoxy group enhances lipid solubility, potentially improving blood-brain barrier penetration—a key consideration for neurodegenerative disease research, which dominates current biomedical search trends.
From a synthetic chemistry perspective, 1-benzyl-3-methoxypiperidine-3-carboxylic acid serves as a precursor for N-heterocyclic compounds, aligning with the growing demand for sustainable heterocycle synthesis methods. Its carboxylic acid moiety allows diverse derivatization, including amide couplings frequently searched in peptide chemistry forums. Analytical data shows characteristic IR stretches at 1720 cm-1 (C=O) and 3400 cm-1 (O-H), with 1H NMR displaying distinct signals for the benzyl aromatic protons (7.2-7.4 ppm) and methoxy singlet (3.3 ppm).
In pharmaceutical contexts, this compound addresses two trending search queries: "piperidine-based drug candidates" and "modifiable CNS drug scaffolds". The benzyl group offers opportunities for structure-activity relationship (SAR) studies through aromatic substitutions, while the 3-position methoxy provides a handle for metabolic stability optimization—a frequent concern in medicinal chemistry discussions. Patent analyses reveal its use in kappa-opioid receptor modulators, though non-controlled applications dominate recent publications.
Environmental and safety profiles of CAS 1779666-15-7 show compatibility with green chemistry principles, responding to industry demands for eco-friendly synthetic intermediates. Its solid-state stability (decomposition >200°C) makes it suitable for automated synthesis platforms, a rising trend in AI-assisted molecular design workflows. Chromatographic purification typically employs reverse-phase HPLC with acetonitrile/water gradients, a technique widely discussed in separation science communities.
The compound's commercial availability as a high-purity reference standard (≥98% by HPLC) supports quality control in API manufacturing. This aligns with current Good Manufacturing Practice (cGMP) requirements—a top search term among pharmaceutical professionals. Storage recommendations (-20°C under nitrogen) reflect standard practices for acid-sensitive compounds, another frequently researched storage condition.
Emerging applications include its use as a template for metal-organic frameworks (MOFs) with potential in gas storage—a crossover between pharmaceutical and materials science that's trending in interdisciplinary research. Computational studies suggest the protonated nitrogen in physiological conditions may facilitate ionic interactions with biological targets, explaining growing interest in its molecular docking simulations.
For synthetic chemists, the key challenges involve optimizing stereoselective synthesis routes—a subject generating numerous method development queries. Recent advances in enzymatic resolution and chiral auxiliaries demonstrate progress toward efficient production of enantiopure material. The compound's logP value (predicted 1.8) places it within the desirable range for drug-like molecules, a hot topic in ADME prediction discussions.
In analytical applications, 1-benzyl-3-methoxypiperidine-3-carboxylic acid serves as a model compound for developing new LC-MS methods, particularly for amine-containing acids. This addresses the persistent industry need for improved detection of polar ionizable compounds—a common analytical chemistry challenge. Its UV absorption maxima at 258 nm enables convenient monitoring during purification processes.
The scientific community continues investigating this compound's potential, with particular attention to its conformational rigidity—a property influencing receptor binding kinetics. This connects to broader research trends in molecular dynamics simulations and drug-target residence time optimization. As a multifunctional building block, it exemplifies the current shift toward modular synthetic approaches in medicinal chemistry.
1779666-15-7 (1-benzyl-3-methoxypiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)